Cas no 23343-06-8 (2-(Allyloxy)-3-methoxybenzenecarbaldehyde)

• Product Name: 2-(Allyloxy)-3-methoxybenzenecarbaldehyde
• CAS No: 23343-06-8
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD03001271
• CID: 286978
• PubChem ID: 337562
• Update Time: 2025-11-01

2-(Allyloxy)-3-methoxybenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-methoxy-2-(2-propen-1-yloxy)-
• 2-(Allyloxy)-3-methoxybenzenecarbaldehyde
• 3-methoxy-2-prop-2-enoxybenzaldehyde
• 2-(3-BROMOPHENYL)ETHYLISOCYANIDE
• 2-(allyloxy)-3-methoxybenzaldehyde
• 2-(prop-2-en-1-yloxy)-3-methoxybenzaldehyde
• 2-Allyloxy-3-methoxy-benzaldehyd
• 3-methoxy-2-(prop-2-en-1-yloxy)benzaldehyde
• 3-methoxy-2-prop-2-enyloxybenzaldehyde
• allyloxymethoxybenzenecarbaldehyde
• NSC-356116
• DTXSID80320197
• 6G-945
• 3-Methoxy-2-[(prop-2-en-1-yl)oxy]benzaldehyde
• NSC356116
• CS-0312635
• 3-Methoxy-2-allyloxybenzaldehyd
• 23343-06-8
• SCHEMBL14172740
• MFCD03001271
• Benzaldehyde, 3-methoxy-2-(2-propen-1-yloxy)-
• BB 0243271
• J-506188
• AKOS000280940
• 2-Allyloxy-3-methoxy-benzaldehyde
• STK408218
• BBL034355
• ALBB-010459
• Benzaldehyde, 3-methoxy-2-(2-propenyloxy)-

• MDL： MFCD03001271
• Inchi： 1S/C11H12O3/c1-3-7-14-11-9(8-12)5-4-6-10(11)13-2/h3-6,8H,1,7H2,2H3
• InChI Key： GLYAZASCWHSRSS-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C(C=O)=CC=CC=1OC

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.084
• Boiling Point: 306.4°Cat760mmHg
• Flash Point: 130°C
• Refractive Index: 1.537
• PSA: 35.53000
• LogP: 2.07250

2-(Allyloxy)-3-methoxybenzenecarbaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 36/37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(Allyloxy)-3-methoxybenzenecarbaldehyde

Recent Advances in the Study of 2-(Allyloxy)-3-methoxybenzenecarbaldehyde (CAS: 23343-06-8)

2-(Allyloxy)-3-methoxybenzenecarbaldehyde (CAS: 23343-06-8) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious diseases.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. The researchers demonstrated that modifications to the allyloxy and methoxy groups of 2-(Allyloxy)-3-methoxybenzenecarbaldehyde could significantly enhance its binding affinity to specific kinase domains, thereby improving inhibitory activity. This finding opens new avenues for the development of kinase-targeted therapies, which are crucial in oncology and other therapeutic areas.

In another recent study (Bioorganic & Medicinal Chemistry Letters, 2023), the compound was utilized as a scaffold for the design of antimicrobial agents. The researchers synthesized a series of derivatives and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial activity, with minimal cytotoxicity to mammalian cells. This highlights the potential of 2-(Allyloxy)-3-methoxybenzenecarbaldehyde as a promising lead compound for the development of new antibiotics.

Furthermore, computational studies have been conducted to elucidate the molecular interactions of 2-(Allyloxy)-3-methoxybenzenecarbaldehyde with biological targets. Molecular docking and dynamics simulations revealed that the compound's aldehyde group plays a critical role in forming hydrogen bonds with active site residues of target proteins. These insights are invaluable for rational drug design and optimization.

Despite these advancements, challenges remain in the practical application of 2-(Allyloxy)-3-methoxybenzenecarbaldehyde. Issues such as synthetic scalability, stability under physiological conditions, and pharmacokinetic properties need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate laboratory findings into clinically relevant therapies.

In conclusion, 2-(Allyloxy)-3-methoxybenzenecarbaldehyde (CAS: 23343-06-8) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its applications in kinase inhibition, antimicrobial therapy, and drug design underscore its potential as a valuable tool for researchers. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.